4,10,16,22,27,32-Hexaoxa-1,7,13,19-tetraazatricyclo(11.11.5.57,19)tetratriacontane
Overview
Description
4,10,16,22,27,32-Hexaoxa-1,7,13,19-tetraazatricyclo(11.11.5.57,19)tetratriacontane is a complex organic compound known for its unique structure and properties. It is part of the human exposome, which encompasses all the exposures of an individual in a lifetime and their effects on health .
Preparation Methods
The synthesis of 4,10,16,22,27,32-Hexaoxa-1,7,13,19-tetraazatricyclo(11.11.5.57,19)tetratriacontane involves intricate organic reactions. One common method includes the use of specific ligands and reagents to form the compound’s cage-like structure. Industrial production methods often involve the use of advanced organic synthesis techniques to ensure high purity and yield .
Chemical Reactions Analysis
4,10,16,22,27,32-Hexaoxa-1,7,13,19-tetraazatricyclo(11.11.5.57,19)tetratriacontane undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of applications in scientific research. It is used in magnetic resonance imaging, organic synthesis, crystallography, electrochemistry, and chromatography. In solution, it acts as a well-known sequestering agent for metal ions, making it valuable in various analytical and preparative techniques.
Mechanism of Action
The mechanism of action of 4,10,16,22,27,32-Hexaoxa-1,7,13,19-tetraazatricyclo(11.11.5.57,19)tetratriacontane involves its ability to form stable complexes with metal ions. This property is due to its unique cage-like structure, which allows it to effectively bind and sequester metal ions. The molecular targets and pathways involved include various metal ion transport and storage systems .
Comparison with Similar Compounds
Similar compounds to 4,10,16,22,27,32-Hexaoxa-1,7,13,19-tetraazatricyclo(11.11.5.57,19)tetratriacontane include 4,7,13,16,21,24-Hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane. These compounds share similar cage-like structures and metal ion binding properties. this compound is unique due to its specific arrangement of atoms and the resulting stability of its complexes .
Properties
IUPAC Name |
4,10,16,22,27,32-hexaoxa-1,7,13,19-tetrazatricyclo[11.11.5.57,19]tetratriacontane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H48N4O6/c1-13-29-16-4-26-7-19-32-21-9-27-5-17-30-14-2-25(1)3-15-31-18-6-28(10-22-33-20-8-26)12-24-34-23-11-27/h1-24H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMCYOTXPFPIAEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN2CCOCCN3CCOCCN1CCOCCN(CCOCC2)CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H48N4O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80205253 |
Source
|
| Record name | SC 24 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80205253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
488.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
56698-26-1 |
Source
|
| Record name | SC 24 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056698261 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | SC 24 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80205253 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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